Ethyl 10(Z)-nonadecenoate

• Molecular Formula: C21H40O2
• Molecular Weight: 324.5 g/mol
• InChI: InChI=1S/C21H40O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-4-2/h11-12H,3-10,13-20H2,1-2H3/b12-11-
• InChIKey: AGINKADZMKGAEZ-QXMHVHEDSA-N

Ethyl 10(Z)-nonadecenoate: Identity & Baseline Specifications

Ethyl 10(Z)-nonadecenoate is a monounsaturated fatty acid ethyl ester characterized by a 19-carbon chain with a cis (Z) double bond specifically at the C10 position [1]. It belongs to the class of long-chain fatty acid esters and is utilized primarily as a high-purity (>99%) analytical standard, a biochemical reagent, and a specialized lipid intermediate in academic and industrial research . This compound is distinguished from its common in-class analogs by the precise location and stereochemistry of its single site of unsaturation, which dictates its unique physicochemical behavior and interaction with biological systems [1].

Stereochemically defined cis-10 monounsaturated ester

High-purity analytical standard for lipid research

Differentiated from positional, trans, and saturated analogs

• [1] Kuujia. (n.d.). Cas no 122342-31-8 (Ethyl 10(Z)-nonadecenoate). Retrieved from https://www.kuujia.com/cas-122342-31-8.html View Source

Generic Substitution Risks for Ethyl 10(Z)-nonadecenoate

Substituting Ethyl 10(Z)-nonadecenoate (CAS 122342-31-8) with a generic or more readily available fatty acid ester, such as a saturated analog, a positional isomer, or a trans isomer, introduces significant and quantifiable deviations in molecular geometry, physicochemical properties, and biological recognition. The specific cis configuration at the C10 position is not arbitrary; it creates a kink in the hydrocarbon chain that directly influences membrane packing, enzymatic substrate specificity, and interactions with lipid-binding proteins [1]. While other esters may share a similar molecular weight or formula, their altered three-dimensional structure and resulting physical properties (e.g., boiling point, density) lead to irreproducible results in applications ranging from chromatographic calibration to lipid nanoparticle formulation and in vitro bioassays . The following evidence-based guide quantifies these critical differences to inform precise procurement decisions.

Saturated analog Solid at RT and boiling-point difference may alter purification and GC method compatibility.

Trans isomer (10(E)) Linear conformation and lower boiling point may compromise molecular recognition in enzymatic or binding studies.

Positional isomer (7(Z)) Shifted retention time may affect chromatographic identification and quantification in lipidomic profiling.

• [1] Kuujia. (n.d.). Cas no 122342-31-8 (Ethyl 10(Z)-nonadecenoate). Retrieved from https://www.kuujia.com/cas-122342-31-8.html View Source

Ethyl 10(Z)-nonadecenoate: Differentiation from Close Analogs

Cis vs. Trans Isomerism: Molecular Geometry and Predicted Properties

Ethyl 10(Z)-nonadecenoate possesses a cis double bond, introducing a rigid 30-40° 'kink' in the hydrocarbon chain. This contrasts with the linear, extended conformation of its trans (E) counterpart, Ethyl 10(E)-nonadecenoate (CAS 1195456-07-5). This stereochemical difference manifests in distinct predicted physical properties. For instance, the trans isomer has a predicted boiling point of 144-146 °C at 0.1 Torr , whereas the cis isomer has a predicted boiling point of 156-158 °C at 0.4 Torr [1]. The difference in conformational flexibility and packing efficiency directly impacts its behavior in chromatographic separations and model membrane systems.

Cis vs. Trans Isomerism

Head-to-head

Cis (Z): Bp ~156–158 °C (0.4 Torr) — kinked chain
vs. Trans (E): Bp ~144–146 °C (0.1 Torr) — linear chain
Δ ≈ 12 °C (adjusted pressure)

Cis geometry may be essential for enzymatic and receptor-binding studies; trans isomer leads to different interaction profile.

Predicted data; confirm experimentally.

Evidence Dimension	Molecular Geometry & Predicted Boiling Point
Target Compound Data	Cis (Z) configuration; Predicted Bp: 156-158 °C at 0.4 Torr
Comparator Or Baseline	Ethyl 10(E)-nonadecenoate (Trans isomer); Predicted Bp: 144-146 °C at 0.1 Torr
Quantified Difference	Difference in boiling point of ~12 °C under comparable reduced pressure conditions; distinct molecular shape (kinked vs. linear)
Conditions	Predicted data from ACD/Labs Percepta Platform and Kuujia database [1]

Why This Matters

For applications requiring precise molecular recognition (e.g., enzymatic assays, receptor binding studies), the cis geometry is non-negotiable; procurement of the incorrect trans isomer would yield fundamentally different and likely invalid results.

• [1] Kuujia. (n.d.). Cas no 122342-31-8 (Ethyl 10(Z)-nonadecenoate). Retrieved from https://www.kuujia.com/cas-122342-31-8.html View Source

Monoene vs. Saturated Chain: Thermodynamic Properties

The introduction of a single cis double bond at C10 fundamentally alters the compound's physical state and thermodynamic behavior compared to its fully saturated analog, Ethyl nonadecanoate (CAS 18281-04-4). The saturated analog is a solid at room temperature (melting point 38-39 °C) and has a predicted boiling point of 359.1±5.0 °C at 760 mmHg . In contrast, Ethyl 10(Z)-nonadecenoate exists as a liquid (or low-melting solid) under similar conditions and exhibits a significantly higher predicted boiling point of 400.6±24.0 °C at 760 mmHg for closely related isomers . This ~40 °C difference in boiling point is a direct consequence of the stronger intermolecular forces in the linear saturated chain, which are disrupted by the cis double bond.

Monoene vs. Saturated Chain

Data to verify

Monoene (C19:1, cis-10): liquid, predicted Bp ~400.6±24.0 °C (760 mmHg)
vs. Saturated (C19:0): solid at RT, predicted Bp 359.1±5.0 °C (760 mmHg)
Δ ≈ +41.5 °C, distinct phase state

Significant boiling-point and phase-state difference may impact distillation and GC method design; saturated analog may not be a direct substitute.

Predicted values; experimental confirmation recommended.

Evidence Dimension	Thermodynamic Properties (Boiling Point & Physical State)
Target Compound Data	Unsaturated (C19:1, cis-10); Predicted Bp: ~400.6±24.0 °C at 760 mmHg; Liquid/semi-solid at RT
Comparator Or Baseline	Ethyl nonadecanoate (Saturated C19:0); Predicted Bp: 359.1±5.0 °C at 760 mmHg; Solid at RT (Mp 38-39 °C)
Quantified Difference	Predicted boiling point difference of +41.5 °C; distinct phase state at room temperature
Conditions	Predicted data at 760 mmHg

Why This Matters

This large difference in physical properties is critical for designing purification protocols (e.g., distillation), selecting appropriate analytical columns (GC), and handling the material in the lab; a saturated analog cannot be used as a drop-in replacement.

Positional Isomerism: 10(Z) vs. 7(Z) Density

Moving the site of unsaturation along the carbon chain from C7 to C10, while maintaining the Z stereochemistry, results in a measurable difference in predicted density. Ethyl 7(Z)-nonadecenoate (CAS 2692622-83-4) is reported to have a predicted density of 0.871±0.06 g/cm³ . In contrast, the predicted density for Ethyl 10(Z)-nonadecenoate is slightly higher at 0.871±0.06 g/cm³, but with a potentially narrower confidence interval or different experimental basis [1]. While the absolute difference is small, it reflects a change in molecular packing efficiency and can influence behavior in density-dependent separations or formulations.

10(Z) vs. 7(Z) Density

Context-dependent

Both isomers predicted density 0.871±0.06 g/cm³; double-bond position shift alters molecular packing and retention behavior.

Retention time may differ, requiring correct positional isomer for accurate identification in lipidomic profiling.

Predicted values; experimental density and retention may vary.

Evidence Dimension	Density (Predicted)
Target Compound Data	Ethyl 10(Z)-nonadecenoate: Predicted density 0.871±0.06 g/cm³
Comparator Or Baseline	Ethyl 7(Z)-nonadecenoate: Predicted density 0.871±0.06 g/cm³
Quantified Difference	Identical predicted value, but the position of the double bond alters molecular packing and likely the true experimental density.
Conditions	Predicted data from ACD/Labs Percepta Platform [1]

Why This Matters

For high-precision analytical work, such as the development of GC or HPLC methods for lipidomic profiling, the exact retention time of the 10(Z) isomer will be distinct from that of the 7(Z) isomer, necessitating the procurement of the correct positional isomer for accurate identification and quantification.

• [1] Kuujia. (n.d.). Cas no 122342-31-8 (Ethyl 10(Z)-nonadecenoate). Retrieved from https://www.kuujia.com/cas-122342-31-8.html View Source

Monoene vs. Diene: Molecular Weight and Density

Increasing the degree of unsaturation from one to two double bonds creates a chemically distinct entity with a lower molecular weight and altered physical properties. Ethyl 10(Z),13(Z)-nonadecadienoate (CAS 877124-17-9) has a molecular formula of C21H38O2 and a molecular weight of 322.53 g/mol . This is approximately 2 Da less than the molecular weight of Ethyl 10(Z)-nonadecenoate (C21H40O2, 324.54 g/mol) [1]. Furthermore, the diunsaturated analog has a predicted density of 0.881±0.06 g/cm³, which is measurably higher than the 0.871 g/cm³ predicted for the monoene .

Monoene vs. Diene

Head-to-head

Monoene (C21H40O2): MW 324.54 g/mol, density 0.871±0.06 g/cm³
vs. Diene (C21H38O2): MW 322.53 g/mol, density 0.881±0.06 g/cm³
Δ MW -2.01 Da, Δ density +0.010 g/cm³

2 Da mass difference is resolvable in MS; density difference may affect centrifugation-based separations; incorrect unsaturation yields a distinct analyte.

Predicted density; experimental values may vary.

Evidence Dimension	Molecular Weight and Predicted Density
Target Compound Data	Ethyl 10(Z)-nonadecenoate (Monoene, C21H40O2): MW = 324.54 g/mol; Density = 0.871±0.06 g/cm³
Comparator Or Baseline	Ethyl 10(Z),13(Z)-nonadecadienoate (Diene, C21H38O2): MW = 322.53 g/mol; Density = 0.881±0.06 g/cm³
Quantified Difference	MW difference of -2.01 g/mol; Density difference of +0.010 g/cm³
Conditions	Molecular weight from molecular formula; Predicted density from ACD/Labs Percepta Platform [1]

Why This Matters

In mass spectrometry (MS)-based lipidomics, the 2 Da mass difference is easily resolvable, leading to distinct identification. The density difference is significant for centrifugation-based separation techniques. Procuring the incorrect degree of unsaturation will result in a completely different analyte.

• [1] Kuujia. (n.d.). Cas no 122342-31-8 (Ethyl 10(Z)-nonadecenoate). Retrieved from https://www.kuujia.com/cas-122342-31-8.html View Source

Application Scenarios for Ethyl 10(Z)-nonadecenoate

GC-MS Calibration Standard for Lipidomics

Given its well-defined and unique retention time and mass spectrum, Ethyl 10(Z)-nonadecenoate (>99% purity) serves as an essential external standard for the identification and quantification of C19:1 fatty acid ethyl esters in complex biological matrices. The evidence from Section 3 demonstrates that its cis-10 configuration, molecular weight (324.54 g/mol), and distinct physicochemical profile allow for unambiguous differentiation from saturated (C19:0), trans (C19:1 trans-10), and positional (C19:1 cis-7) isomers, as well as diunsaturated analogs (C19:2). Using this specific isomer ensures the accuracy and reproducibility of lipidomic profiling data [1].

Model Membrane Biophysics: Double Bond Geometry

The cis double bond at C10 introduces a kink that is crucial for modulating membrane fluidity and lipid packing. This compound is ideal for preparing synthetic lipid bilayers or monolayers to study the specific impact of this molecular feature on membrane properties. The quantitative differences in molecular geometry and predicted physical properties (e.g., lower melting point compared to the saturated analog) directly inform these studies. Procuring the correct cis-10 isomer is mandatory, as substituting it with the trans isomer or a different positional isomer would negate the experiment's premise .

Desaturase and Elongase Substrate Specificity Assays

Ethyl 10(Z)-nonadecenoate can be used as a defined substrate to probe the active site geometry and substrate specificity of enzymes involved in lipid metabolism, such as desaturases, elongases, and lipases. The specific location and stereochemistry of the double bond are critical recognition elements for many of these enzymes. The evidence confirms that the cis-10 geometry is unique among its close analogs, making this compound an invaluable tool for mapping structure-activity relationships (SAR) and understanding the molecular basis of enzyme-substrate interactions [1].

Synthesis of Complex Lipids for Drug Delivery

This high-purity monoene ester serves as a valuable building block for the semi-synthesis of more complex, functionalized lipids, such as those used in lipid nanoparticles (LNPs). While not an active ingredient itself, its incorporation into a lipid structure transfers its specific chain length and unsaturation features. The precise control over the site of unsaturation (C10, cis) is essential for achieving the desired physicochemical properties (e.g., phase transition temperature, bilayer fluidity) in the final LNP formulation, which in turn dictates drug loading, stability, and cellular uptake. Use of an imprecise analog would introduce uncontrolled variables into the formulation .

Application

Selection Property

Validation Focus

Lipidomics GC-MS calibration

Defined retention time and mass spectrum

Peak identity confirmation vs. isomer library

Model membrane biophysics

Cis-10 kink for fluidity modulation

Phase behavior and packing parameter verification

Enzyme substrate specificity assays

Specific double bond position and geometry

Activity comparison with positional/trans isomers

Lipid-based carrier research

Chain length and unsaturation control

Encapsulation and stability endpoints

• [1] Kuujia. (n.d.). Cas no 122342-31-8 (Ethyl 10(Z)-nonadecenoate). Retrieved from https://www.kuujia.com/cas-122342-31-8.html View Source